1-Pentanethiol
1-Pentanethiol
1-Pentanethiol, also known as amyl mercaptan or N-pentylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Pentanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-pentanethiol is primarily located in the membrane (predicted from logP). 1-Pentanethiol has a fatty, meat, and roast taste.
Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation.
Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation.
Brand Name:
Vulcanchem
CAS No.:
110-66-7
VCID:
VC0094126
InChI:
InChI=1S/C5H12S/c1-2-3-4-5-6/h6H,2-5H2,1H3
SMILES:
CCCCCS
Molecular Formula:
C5H12S
CH3(CH2)4SH
C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight:
104.22 g/mol
1-Pentanethiol
CAS No.: 110-66-7
Main Products
VCID: VC0094126
Molecular Formula: C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight: 104.22 g/mol
CAS No. | 110-66-7 |
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Product Name | 1-Pentanethiol |
Molecular Formula | C5H12S CH3(CH2)4SH C5H12S |
Molecular Weight | 104.22 g/mol |
IUPAC Name | pentane-1-thiol |
Standard InChI | InChI=1S/C5H12S/c1-2-3-4-5-6/h6H,2-5H2,1H3 |
Standard InChIKey | ZRKMQKLGEQPLNS-UHFFFAOYSA-N |
SMILES | CCCCCS |
Canonical SMILES | CCCCCS |
Boiling Point | 248 °F at 760 mm Hg (USCG, 1999) 126.6 °C at 61.3kPa: 126.6 °C 260°F |
Colorform | Liquid Water-white to yellowish liquid ... Water-white to light-yellow liquid Colorless liquid |
Density | 0.8392 at 77 °F (USCG, 1999) 0.850 g/cu cm at 20 °C Relative density (water = 1): 0.84 0.831-0.844 0.84 |
Flash Point | 65 °F (USCG, 1999) 18 °C (64 °F) - closed cup 65 °F (18 °C) (Open cup) 18 °C (oc) 65°F |
Melting Point | -105 °F (USCG, 1999) -75.7 °C -75.69 °C -75.7°C -104°F |
Physical Description | Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colourless liquid; Meaty aroma Water-white to yellowish liquid with a strong, garlic-like odor. |
Description | 1-Pentanethiol, also known as amyl mercaptan or N-pentylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Pentanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-pentanethiol is primarily located in the membrane (predicted from logP). 1-Pentanethiol has a fatty, meat, and roast taste. Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation. |
Shelf Life | Stable under recommended storage conditions. |
Solubility | Insoluble (NIOSH, 2016) 0.00 M 0.156 mg/mL at 20 °C In water, 156 mg/L at 20 °C In water, 156 mg/L at 25 °C Insoluble in water Miscible with ethanol, ether Solubility in water: none Sparingly soluble in water Soluble (in ethanol) Insoluble |
Vapor Density | 3.59 (Air = 1) Relative vapor density (air = 1): 3.6 |
Vapor Pressure | 14 mm Hg at 77 °F (NIOSH, 2016) 13.80 mmHg 13.8 mm Hg at 25 °C Vapor pressure, kPa at 25 °C: 1.84 (77°F): 14 mmHg |
PubChem Compound | 8067 |
Last Modified | Nov 11 2021 |
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